Cas no 419557-05-4 ((1-Pyrimidin-2-yl-piperidin-3-yl)-methanol)

(1-Pyrimidin-2-yl-piperidin-3-yl)-methanol structure
419557-05-4 structure
Product Name:(1-Pyrimidin-2-yl-piperidin-3-yl)-methanol
CAS No:419557-05-4
MF:C10H15N3O
MW:193.245601892471
CID:2190045
PubChem ID:6456539
Update Time:2025-04-21

(1-Pyrimidin-2-yl-piperidin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Pyrimidin-2-yl-piperidin-3-yl)-methanol
    • (1-pyrimidin-2-ylpiperidin-3-yl)methanol
    • 419557-05-4
    • CS-0327387
    • (1-pyrimidin-2-yl-3-piperidyl)methanol
    • Z31255398
    • Oprea1_609379
    • G66654
    • (1-(pyrimidin-2-yl)piper idin-3-yl)methanol
    • (1-PyriMidin-2-yl-piperidin-3-yl)-Methanol, 98+% C10H15N3O, MW: 193.25
    • SB41474
    • (1-(Pyrimidin-2-yl)piperidin-3-yl)methanol
    • AKOS007996021
    • DTXSID40424185
    • CHEMBL4550703
    • DB-289636
    • MDL: MFCD01456244
    • Inchi: 1S/C10H15N3O/c14-8-9-3-1-6-13(7-9)10-11-4-2-5-12-10/h2,4-5,9,14H,1,3,6-8H2
    • InChI Key: ALKWULXIMAKWHB-UHFFFAOYSA-N
    • SMILES: OCC1CN(C2N=CC=CN=2)CCC1

Computed Properties

  • Exact Mass: 193.121512110g/mol
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • Density: 1.159

(1-Pyrimidin-2-yl-piperidin-3-yl)-methanol Pricemore >>

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